3-(2-Fluorophenyl)-3'-(2-methoxyethyl)-5,5'-bi-1,2,4-oxadiazole

• IUPAC Name: 3-(2-fluorophenyl)-5-[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]-1,2,4-oxadiazole
• InChI: InChI=1S/C13H11FN4O3/c1-19-7-6-10-15-12(20-17-10)13-16-11(18-21-13)8-4-2-3-5-9(8)14/h2-5H,6-7H2,1H3
• InChI Key: WOZABOYFDSZILY-UHFFFAOYSA-N
• Canonical SMILES: COCCC1=NOC(=N1)C2=NC(=NO2)C3=CC=CC=C3F
• Molecular Formula: C13H11FN4O3
• Molecular Weight: 290.25 g/mol

Description

3-(2-Fluorophenyl)-3'-(2-methoxyethyl)-5,5'-bi-1,2,4-oxadiazole, also known as FOXO, is a chemical compound that has been extensively studied for its potential applications in scientific research. FOXO is a heterocyclic compound that contains two oxadiazole rings and a fluorophenyl group. It has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for use in laboratory experiments.

Mechanism of Action

The mechanism of action of 3-(2-Fluorophenyl)-3'-(2-methoxyethyl)-5,5'-bi-1,2,4-oxadiazole involves the interaction of the fluorophenyl group with ROS, leading to the formation of a fluorescent product. This allows for the visualization and quantification of ROS in biological systems.
Biochemical and Physiological Effects:
3-(2-Fluorophenyl)-3'-(2-methoxyethyl)-5,5'-bi-1,2,4-oxadiazole has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro, making it a potential candidate for use in cancer research. Additionally, it has been shown to have antioxidant properties, which may be beneficial in the treatment of a variety of diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(2-Fluorophenyl)-3'-(2-methoxyethyl)-5,5'-bi-1,2,4-oxadiazole is its selectivity for ROS detection in live cells. This makes it a valuable tool for studying the role of ROS in biological processes. However, one limitation of 3-(2-Fluorophenyl)-3'-(2-methoxyethyl)-5,5'-bi-1,2,4-oxadiazole is its relatively low fluorescence intensity, which may limit its sensitivity in certain applications.

Future Directions

There are many potential future directions for research involving 3-(2-Fluorophenyl)-3'-(2-methoxyethyl)-5,5'-bi-1,2,4-oxadiazole. One area of research involves the development of more sensitive fluorescent probes for the detection of ROS. Additionally, 3-(2-Fluorophenyl)-3'-(2-methoxyethyl)-5,5'-bi-1,2,4-oxadiazole may be used in the development of new therapies for the treatment of diseases such as cancer and cardiovascular disease. Finally, further research is needed to fully understand the biochemical and physiological effects of 3-(2-Fluorophenyl)-3'-(2-methoxyethyl)-5,5'-bi-1,2,4-oxadiazole, and to determine its potential as a tool for scientific research.

Synthesis Methods

The synthesis of 3-(2-Fluorophenyl)-3'-(2-methoxyethyl)-5,5'-bi-1,2,4-oxadiazole involves the reaction of 2-fluorobenzonitrile with 2-methoxyethylamine, followed by cyclization with hydrazine hydrate and acetic anhydride. The resulting product is then subjected to a final cyclization step to form the bi-1,2,4-oxadiazole ring system.

Scientific Research Applications

3-(2-Fluorophenyl)-3'-(2-methoxyethyl)-5,5'-bi-1,2,4-oxadiazole has been studied for a variety of scientific research applications. One of the most promising areas of research involves its potential as a fluorescent probe for the detection of reactive oxygen species (ROS) in biological systems. ROS are known to play a role in a variety of physiological processes, including aging, cancer, and cardiovascular disease. 3-(2-Fluorophenyl)-3'-(2-methoxyethyl)-5,5'-bi-1,2,4-oxadiazole has been shown to selectively detect ROS in live cells, making it a valuable tool for studying the role of ROS in these processes.